![molecular formula C16H15F3N2OS B2630054 3-allyl-2-[(4-methylbenzyl)sulfanyl]-6-(trifluoromethyl)-4(3H)-pyrimidinone CAS No. 866143-18-2](/img/structure/B2630054.png)
3-allyl-2-[(4-methylbenzyl)sulfanyl]-6-(trifluoromethyl)-4(3H)-pyrimidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Iodocyclization and Synthesis of Pyrimidinones
Research on the iodocyclization of 2-[allyl(methallyl)sulfanyl]-6-(trifluoromethyl)pyrimidin-4(3H)-ones shows that this process is accompanied by cyclization to produce dihydro[1,3]thiazolo[3,2-a]pyrimidin-ium triiodides. This finding is pivotal in the synthesis of complex organic molecules, revealing pathways for generating compounds with potential biological activity (Frolova, Kim, & Slepukhin, 2016).
Regioselective Synthesis
A study on the regioselective synthesis of 3,6-disubstituted 2-(methylsulfanyl)pyrimidin-4(3H)-ones, including derivatives where the 3-substituents are various alkyl or aryl groups, demonstrates the compound's utility in producing a new series of pyrimidinones with potential pharmaceutical applications (Dos Santos et al., 2015).
Halocyclization to Fused Pyrimidinium Systems
Another study detailed the halocyclization of 2-allyl(propargyl)sulfanyl-6-aminopyrimidin-4(3H)-ones, leading to fused [1,3]thiazolo[3,2-a]pyrimidinium systems. This research contributes to the field of heterocyclic chemistry by providing insights into the synthesis of nitrogen-containing heterocycles, which are prevalent in many biologically active molecules (Kim, Osheko, & Frolova, 2017).
Antiviral and Cytotoxic Activity Studies
Some derivatives of pyrimidinones, including structures similar to the compound , have been studied for their antiviral and cytotoxic activities. Although the explicit chemical was not mentioned, these studies highlight the potential pharmacological applications of pyrimidinone derivatives, including their role as non-nucleoside inhibitors of HIV-1 reverse transcriptase and their evaluation against various cancer cell lines (Navrotskii, 2004).
Properties
IUPAC Name |
2-[(4-methylphenyl)methylsulfanyl]-3-prop-2-enyl-6-(trifluoromethyl)pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F3N2OS/c1-3-8-21-14(22)9-13(16(17,18)19)20-15(21)23-10-12-6-4-11(2)5-7-12/h3-7,9H,1,8,10H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXJJFJCZRNGOQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NC(=CC(=O)N2CC=C)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.